Cas no 19639-76-0 (Pyridine-N-oxide-d5)

• Product Name: Pyridine-N-oxide-d5
• CAS No: 19639-76-0
• MF: C₅H₅NO
• MW: 100.130109548569
• CID: 123689
• PubChem ID: 16213792
• Update Time: 2025-11-02

Pyridine-N-oxide-d5 Chemical and Physical Properties

Names and Identifiers

• Pyridine-d5, 1-oxide
• Pyridine-N-oxide-d5
• PYRIDINE-N-OXIDE-D5,WHITE SOLID
• d5-pyridine N-oxide
• deuterated pyridine N-oxide
• perdeuteropyridine N-oxide
• pyridine N-oxide-d5
• Pyridine-d5 N-oxide
• 2,3,4,5,6-pentadeuterio-1-oxidopyridin-1-ium
• PYRIDINE-D5 N-OXIDE, 98 ATOM % D
• 19639-76-0
• J-012690
• DTXSID00584118
• 1-Oxo(~2~H_5_)-1lambda~5~-pyridine
• Pyridine-d5, 1-oxide; Pyridine-d5 N-oxide; Pyridine-N-oxide-d5

• Inchi： 1S/C5H5NO/c7-6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D
• InChI Key： ILVXOBCQQYKLDS-RALIUCGRSA-N
• SMILES： [O-][N+]1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 100.06800
• Monoisotopic Mass: 100.068497513g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• Color/Form: Light brown crystals
• Melting Point: 61-65 °C(lit.)
• Boiling Point: 270 °C(lit.)
• Flash Point: 143 °C
• PSA: 25.46000
• LogP: 1.11510
• Solubility: Not determined

Pyridine-N-oxide-d5 Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：UT6410000
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives

Additional information on Pyridine-N-oxide-d5

Recent Advances in the Application of Pyridine-N-oxide-d5 (CAS: 19639-76-0) in Chemical Biology and Pharmaceutical Research

Pyridine-N-oxide-d5 (CAS: 19639-76-0) is a deuterated analog of pyridine-N-oxide, a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery, metabolic studies, and analytical chemistry. Recent studies have highlighted its utility as a stable isotope-labeled internal standard in mass spectrometry-based assays, enabling precise quantification of pyridine-N-oxide derivatives in complex biological matrices. This research brief synthesizes the latest findings on Pyridine-N-oxide-d5, focusing on its synthesis, applications, and emerging roles in biomedical research.

The synthesis of Pyridine-N-oxide-d5 has been refined in recent years, with advances in deuteration techniques ensuring high isotopic purity (>98%) and yield. A 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals detailed a novel catalytic deuteration method using Pd/C and D₂O, which significantly reduced side reactions and improved scalability. This methodological improvement is critical for meeting the growing demand for high-quality deuterated standards in pharmacokinetic and metabolomic studies.

In drug metabolism research, Pyridine-N-oxide-d5 has emerged as an indispensable tool for tracing the biotransformation of pyridine-containing pharmaceuticals. A recent Drug Metabolism and Disposition paper (2024) demonstrated its use in quantifying N-oxidation metabolites of nicotinamide analogs, revealing previously uncharacterized metabolic pathways. The deuterated standard's stability under physiological conditions allowed for accurate correction of matrix effects in LC-MS/MS analyses, underscoring its value in precision medicine applications.

Structural biology applications have also benefited from Pyridine-N-oxide-d5 incorporation. Cryo-EM studies published in Nature Chemical Biology (2023) utilized the compound as a heavy-atom derivative for phase determination in membrane protein crystallography. The deuterium atoms provided sufficient contrast for resolving ligand-binding sites in G protein-coupled receptors (GPCRs), offering new insights into allosteric modulation mechanisms.

Emerging therapeutic applications include the compound's role as a precursor in the synthesis of deuterated drug candidates. A 2024 Journal of Medicinal Chemistry report described Pyridine-N-oxide-d5 as a key intermediate in developing deuterium-enriched kinase inhibitors with improved metabolic stability. The strategic deuteration at metabolically vulnerable positions, guided by the compound's metabolic profiling data, enhanced the candidates' half-lives by 2-3 fold in preclinical models.

Analytical chemistry has seen innovative applications of Pyridine-N-oxide-d5 in environmental monitoring. Researchers at the EPA recently validated (2023) a sensitive GC-MS method using the compound as a surrogate standard for detecting pyridine-based pesticides in water samples. The method achieved detection limits of 0.1 ppt, demonstrating the compound's utility in trace analysis and regulatory compliance testing.

Looking forward, the unique properties of Pyridine-N-oxide-d5 position it as a multifaceted tool for advancing chemical biology research. Current challenges include expanding its applications in in vivo imaging and developing more cost-effective synthetic routes. Ongoing studies are exploring its potential as a hyperpolarized MRI contrast agent and as a building block for deuterated biomaterials. As these applications mature, Pyridine-N-oxide-d5 is poised to play an increasingly important role in bridging chemical synthesis with biological discovery.